Cas no 1812198-27-8 (Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride)

• Product Name: Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride
• CAS No: 1812198-27-8
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6793836
• PubChem ID: 140765350
• Update Time: 2025-05-27

Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• E71061
• MFCD32880362
• Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride
• 1812198-27-8

• Inchi： 1S/C16H22N2O2.ClH/c19-16(20-12-13-4-2-1-3-5-13)18-8-6-14-10-17-11-15(14)7-9-18;/h1-5,14-15,17H,6-12H2;1H/t14-,15+;
• InChI Key： DYWKOFXELCHFFZ-KBGJBQQCSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CC[C@@H]2CNC[C@@H]2CC1)=O

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride

Research Briefing on Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride (CAS: 1812198-27-8)

Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride (CAS: 1812198-27-8) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic structure, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's structural features, including the presence of a benzyl carboxylate group and a fused azepine-pyrrolidine ring system, contribute to its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design and synthesize analogs with improved pharmacokinetic properties and target specificity. Notably, its hydrochloride salt form enhances solubility, making it more amenable to biological testing and formulation development.

Recent publications highlight the compound's role in the synthesis of sigma receptor ligands, which are of interest for their potential in treating neurological disorders such as depression, schizophrenia, and neuropathic pain. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate exhibited high affinity for sigma-1 receptors, with promising in vitro and in vivo activity profiles.

In addition to its applications in CNS drug discovery, this compound has been investigated as a precursor for protease inhibitors. A recent patent application (WO2023056123) describes its use in the synthesis of novel cathepsin inhibitors, which show potential for treating cancer and inflammatory diseases. The compound's rigid bicyclic structure is thought to confer conformational stability to the resulting inhibitors, enhancing their binding affinity and selectivity.

From a synthetic chemistry perspective, several innovative routes to Benzyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate hydrochloride have been developed. A 2024 publication in Organic Process Research & Development outlines a scalable, cost-effective synthesis with improved yield and purity compared to earlier methods. This advancement is particularly significant for enabling larger-scale production to support preclinical and clinical studies of derived compounds.

Looking ahead, research on this compound and its derivatives continues to expand. Current investigations focus on optimizing its structure-activity relationships, exploring new therapeutic targets, and developing more efficient synthetic methodologies. The compound's versatility and the growing body of research supporting its pharmacological potential suggest that it will remain an important tool in medicinal chemistry and drug discovery efforts in the coming years.